Cas no 1040639-64-2 (3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide)

• Product Name: 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide
• CAS No: 1040639-64-2
• MF: C₂₀H₁₉N₃O₅S₂
• MW: 445.511962175369
• CID: 5767483
• Update Time: 2025-11-06

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(1,3-benzodioxol-5-ylmethyl)propanamide
• 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide

• Inchi： 1S/C20H19N3O5S2/c24-19(21-11-14-6-8-17-18(10-14)28-13-27-17)9-7-15-12-29-20(22-15)23-30(25,26)16-4-2-1-3-5-16/h1-6,8,10,12H,7,9,11,13H2,(H,21,24)(H,22,23)
• InChI Key： WLXAMEYNRCGXHN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CCC1=CSC(NS(C2=CC=CC=C2)(=O)=O)=N1

Additional information on 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide

Comprehensive Overview of 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide (CAS No. 1040639-64-2)

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide (CAS No. 1040639-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and benzodioxole moieties, exhibits promising properties for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and development, particularly in targeting specific enzymatic pathways.

The molecular structure of 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide includes a benzenesulfonamido group attached to a thiazole ring, which is further linked to a propanamide chain. This intricate design contributes to its bioactivity and makes it a subject of interest in medicinal chemistry. The presence of the benzodioxole group enhances its binding affinity to certain biological targets, which is why it is often explored in the context of enzyme inhibition and receptor modulation.

One of the most searched questions regarding this compound is its potential role in neurodegenerative disease research. Given the increasing global focus on conditions like Alzheimer's and Parkinson's disease, the benzodioxole moiety in 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide has been studied for its ability to cross the blood-brain barrier and interact with neural receptors. This has led to a surge in academic and industrial interest, with many researchers investigating its pharmacokinetics and pharmacodynamics.

Another area where 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide shows promise is in anti-inflammatory applications. The thiazole ring is known for its role in modulating inflammatory pathways, and this compound's unique structure may offer advantages over traditional anti-inflammatory agents. Recent studies have explored its efficacy in reducing cytokine production, making it a potential candidate for treating chronic inflammatory conditions.

From a synthetic chemistry perspective, the preparation of 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide involves multi-step organic reactions, including sulfonylation and amide coupling. Researchers often search for optimized synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. The compound's stability under various conditions is also a topic of interest, as it impacts its storage and handling in laboratory settings.

Market dynamics for 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide reflect its niche but growing demand. Pharmaceutical companies and research institutions are the primary consumers, with procurement often driven by specific project needs. The compound is typically available through specialized chemical suppliers, and its pricing can vary based on purity and scale. Given its potential in drug development, the market for this compound is expected to expand as more therapeutic applications are discovered.

In summary, 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(2H-1,3-benzodioxol-5-yl)methyl]propanamide (CAS No. 1040639-64-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the thiazole and benzodioxole groups, make it a valuable tool for studying enzyme inhibition, neurodegenerative diseases, and inflammatory pathways. As research continues to uncover its full range of applications, this compound is likely to remain a focal point in both academic and industrial settings.